Cas no 2386676-18-0 (Benzoic acid, 6-​ethoxy-​2-​fluoro-​3-​methyl-)

• Product Name: Benzoic acid, 6-​ethoxy-​2-​fluoro-​3-​methyl-
• CAS No: 2386676-18-0
• MF: C₁₀H₁₁FO₃
• MW: 198.19
• CID: 5076953
• Update Time: 2025-06-15

Benzoic acid, 6-​ethoxy-​2-​fluoro-​3-​methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-​ethoxy-​2-​fluoro-​3-​methyl-

• Inchi： 1S/C10H11FO3/c1-3-14-7-5-4-6(2)9(11)8(7)10(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： VINRAHSDYZIUHA-UHFFFAOYSA-N
• SMILES： C1=CC(OCC)=C(C(O)=O)C(F)=C1C

Additional information on Benzoic acid, 6-​ethoxy-​2-​fluoro-​3-​methyl-

Comprehensive Overview of Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- (CAS No. 2386676-18-0)

Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- (CAS No. 2386676-18-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique ethoxy, fluoro, and methyl substitutions on the benzoic acid backbone, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in the development of novel drug intermediates and fine chemicals.

The structural features of Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- contribute to its versatility. The presence of a fluoro group enhances its metabolic stability and bioavailability, making it a promising candidate for pharmaceutical applications. Meanwhile, the ethoxy group can influence the compound's solubility and interaction with biological targets. These attributes align with current trends in drug discovery, where fluorinated compounds are sought after for their ability to improve drug efficacy and reduce side effects.

In the context of agrochemicals, Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- may serve as a key intermediate in the synthesis of herbicides or pesticides. The methyl group at the 3-position could play a role in modulating the compound's activity against specific pests or weeds. This aligns with the growing demand for environmentally friendly and high-performance agrochemicals, as farmers and manufacturers seek solutions that balance productivity with sustainability.

From a synthetic chemistry perspective, the preparation of Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- involves multi-step reactions, including electrophilic aromatic substitution and etherification. Researchers are exploring green chemistry approaches to optimize its synthesis, such as using catalytic methods or renewable solvents, to reduce environmental impact. These efforts resonate with the broader push toward sustainable chemical manufacturing.

The compound's potential extends to material science, where its aromatic and functionalized structure could be incorporated into polymers or coatings to enhance properties like thermal stability or chemical resistance. This is particularly relevant in industries such as electronics and automotive, where advanced materials are in high demand.

As interest in Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- grows, so do questions about its safety profile, regulatory status, and commercial availability. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure safe usage. Manufacturers and suppliers are increasingly providing detailed technical data sheets and certificates of analysis to meet customer needs.

In summary, Benzoic acid, 6-ethoxy-2-fluoro-3-methyl- (CAS No. 2386676-18-0) represents a compelling area of research and application across multiple industries. Its unique structure and functional groups make it a valuable building block for innovative products, reflecting broader trends in chemical innovation and sustainability. As the scientific community continues to explore its potential, this compound is poised to play a significant role in addressing contemporary challenges in healthcare, agriculture, and technology.